2-Amino-N,N-dimethyl-1,3-thiazole-4-carboxamide;hydrobromide

• IUPAC Name: 2-amino-N,N-dimethyl-1,3-thiazole-4-carboxamide;hydrobromide
• InChI: InChI=1S/C6H9N3OS.BrH/c1-9(2)5(10)4-3-11-6(7)8-4;/h3H,1-2H3,(H2,7,8);1H
• InChI Key: IHWXPJYEZKAACN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CSC(=N1)N.Br
• Molecular Formula: C6H10BrN3OS
• Molecular Weight: 252.13 g/mol

Description

2-Amino-N,N-dimethyl-1,3-thiazole-4-carboxamide hydrobromide is a compound with the CAS Number: 2413898-81-2. It has a molecular weight of 252.13. The compound is a powder and is stored at room temperature. The IUPAC name for this compound is 2-amino-N,N-dimethylthiazole-4-carboxamide hydrobromide.

Molecular Structure Analysis

The molecular structure of 2-Amino-N,N-dimethyl-1,3-thiazole-4-carboxamide;hydrobromide consists of a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature. It has a molecular weight of 252.13. The IUPAC name for this compound is 2-amino-N,N-dimethylthiazole-4-carboxamide hydrobromide.

Scientific Research Applications

Peptide Synthesis

2-Amino-N,N-dimethyl-1,3-thiazole-4-carboxamide hydrobromide is utilized in peptide synthesis. For example, its involvement in the Ugi four-component condensation (4CC) starting from 2,5-dihydro-1,3-thiazoles allows the synthesis of sulfur-containing peptide analogues (Kintscher & Martens, 1992).

Cyclization and Recyclization Processes

This compound is also involved in cyclization and recyclization processes. In one study, thiocarboxamides, including N,N-thioureas, underwent Michael addition followed by intramolecular substitution to afford thiazoline-4-carboxylates, which are cysteine derivatives (Nötzel et al., 2001).

Synthesis of Antimicrobial Compounds

Additionally, 2-Amino-N,N-dimethyl-1,3-thiazole-4-carboxamide hydrobromide plays a role in the synthesis of novel antimicrobial compounds. One study demonstrated its use in synthesizing substituted-thiazole-2-semicarbazides with promising antimicrobial activity (Basavarajaiah & Mruthyunjayaswamy, 2008).

Synthesis of Biologically Active Compounds

The compound has been used to synthesize new 2-aminopyrrole derivatives exhibiting significant cytotoxic activity against certain tumor cells (Zykova et al., 2018).

Involvement in Nonsteroidal Anti-Inflammatory Drugs

It's also found in the synthesis of nonsteroidal anti-inflammatory drugs derived from 2-aminothiazole and 2-amino-2-thiazoline, indicating potential medical applications (Lynch et al., 2006).

Formation of 2-Thiohydantoins

The compound is involved in the formation of 2-thiohydantoins, a significant reaction in organic chemistry (Balya et al., 2008).

Future Directions

Thiazole derivatives, including 2-Amino-N,N-dimethyl-1,3-thiazole-4-carboxamide;hydrobromide, have shown promising therapeutic potential in various pathological conditions. Future research could focus on finding new leads among thiazole derivatives, which may later be translated into new drugs.